Cas no 17236-25-8 (2-(1,1-dioxo-2,3-dihydro-1λ?-thiophen-3-yl)acetic acid)

• Product Name: 2-(1,1-dioxo-2,3-dihydro-1λ?-thiophen-3-yl)acetic acid
• CAS No: 17236-25-8
• MF: C₆H₈O₄S
• MW: 176.190320968628
• CID: 233355
• PubChem ID: 4362567
• Update Time: 2025-06-25

2-(1,1-dioxo-2,3-dihydro-1λ?-thiophen-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-Dioxido-2,3-dihydrothiophen-3-yl)acetic acid
• (1,1-Dioxido-2,3-dihydro-3-thienyl)acetic acid
• (1,1-dioxido-2,3-dihydro-3-thienyl)acetic acid(SALTDATA: FREE)
• (1,1-DIOXIDO-2,3-DIHYDROTHIEN-3-YL)ACETIC ACID
• 2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetic acid
• 3-Thiopheneacetic acid,2,3-dihydro-, 1,1-dioxide
• (1,1-dioxido-2,3-dihydrothiophen-3-yl)acetic acid
• [(3R)-1,1-dioxido-2,3-dihydrothiophen-3-yl]acetate
• [(3S)-1,1-dioxido-2,3-dihydrothiophen-3-yl]acetate
• 2-(1,1-dioxo-2,3-dihydro-1λ?-thiophen-3-yl)acetic acid
• 3-Thiopheneacetic acid, 2,3-dihydro-, 1,1-dioxide
• CS-0236065
• 2-(1,1-dioxido-2,3-dihydrothiophen-3-yl)aceticacid
• Enamine_005927
• Oprea1_866893
• 4-carboxymethyl-2-thiolene 1,1-dioxide
• 6-HYDROXY-3,4-AZODIBENZOICACIDDINATRIUMSALT
• EN300-16727
• HMS1410N09
• 2-(1,1-Dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)acetic acid
• MFCD00195996
• IDI1_008162
• DTXSID80402381
• (1,1-Dioxo-2,3-dihydro-1H-1lambda~6~-thiophen-3-yl)acetic acid
• AKOS016039466
• AKOS000269523
• 17236-25-8

• MDL： MFCD00195996
• Inchi： 1S/C6H8O4S/c7-6(8)3-5-1-2-11(9,10)4-5/h1-2,5H,3-4H2,(H,7,8)
• InChI Key： SLMDSFRWWIKZCT-UHFFFAOYSA-N
• SMILES： S1(C=CC(CC(=O)O)C1)(=O)=O

Computed Properties

• Exact Mass: 175.00651
• Monoisotopic Mass: 176.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.8A^2
• XLogP3: -0.6

Experimental Properties

• Density: 1.458
• Boiling Point: 484.1°Cat760mmHg
• Flash Point: 246.6°C
• PSA: 74.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrothiophenes Dihydrothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrothiophenes

Additional information on 2-(1,1-dioxo-2,3-dihydro-1λ?-thiophen-3-yl)acetic acid

Introduction to 2-(1,1-dioxo-2,3-dihydro-1λ?-thiophen-3-yl)acetic acid (CAS No. 17236-25-8) and Its Emerging Applications in Chemical Biology

2-(1,1-dioxo-2,3-dihydro-1λ?-thiophen-3-yl)acetic acid, identified by the chemical abstracts service number 17236-25-8, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinct pharmacophoric features. This compound belongs to the thiophene derivatives family, characterized by a fused benzene-like ring system containing sulfur. The presence of a 1,1-dioxo (or α-ketoester) moiety and an acetic acid side chain introduces versatile reactivity, making it a promising scaffold for drug discovery and material science applications.

The molecular framework of 2-(1,1-dioxo-2,3-dihydro-1λ?-thiophen-3-yl)acetic acid exhibits a rich history of biological activity. Thiophene derivatives have long been recognized for their role in medicinal chemistry, with several FDA-approved drugs featuring this core structure. The dioxo group enhances electrophilicity, enabling nucleophilic substitution reactions that are pivotal in designing bioactive molecules. Furthermore, the acetic acid moiety provides a carboxylate functionality, which is crucial for interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry have facilitated the exploration of 2-(1,1-dioxo-2,3-dihydro-1λ?-thiophen-3-yl)acetic acid as a lead compound for developing novel therapeutics. Molecular docking studies have revealed its potential binding affinity to various enzymes implicated in metabolic disorders and inflammatory pathways. Notably, research has highlighted its inhibitory effects on carbonic anhydrase enzymes, which are overexpressed in conditions like glaucoma and cancer metabolism. The dioxo-thiophene scaffold has been computationally optimized to enhance solubility and bioavailability, paving the way for preclinical investigations.

In parallel, material scientists have leveraged the structural versatility of CAS No. 17236-25-8 to develop advanced polymers with applications in drug delivery systems. The incorporation of thiophene units into polymeric matrices enhances thermal stability and mechanical strength while maintaining biodegradability. These materials are being explored for localized drug release in therapeutic settings, demonstrating the compound’s dual utility in both pharmaceuticals and materials engineering.

The synthesis of 2-(1,1-dioxo-2,3-dihydro-1λ?-thiophen-3-yl)acetic acid presents an intriguing challenge due to its multifunctional core. Traditional synthetic routes involve multi-step sequences starting from commercially available thiophene precursors. Recent innovations have introduced catalytic methods that streamline the process while minimizing waste generation. Transition-metal-catalyzed cross-coupling reactions have been particularly effective in constructing the dioxo-thiophene backbone with high regioselectivity. Such green chemistry approaches align with global efforts to sustainable pharmaceutical manufacturing.

Biological investigations into this compound have uncovered novel mechanisms of action beyond simple enzyme inhibition. Studies suggest that the dioxo-thiophene group modulates redox signaling pathways by interacting with thioredoxin reductase systems. This has opened new avenues for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, structural analogs derived from CAS No 17236-25-8 have shown promise as kinase inhibitors by disrupting aberrant signaling cascades in cancer cells.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of derivatives with enhanced potency and selectivity from 2-(1,1-dioxo-2,3-dihydro-1λ?-thiophen-3-yl)acetic acid libraries. Machine learning models predict optimal modifications to the thiophene ring and acetic acid side chain that could improve pharmacokinetic profiles without compromising efficacy. These AI-driven approaches are expected to reduce time-to-market for next-generation therapeutics derived from this scaffold.

Emerging applications extend beyond traditional medicine into agrochemicals and industrial catalysis. The structural motifs present in CAS No 17236-25-8 exhibit herbicidal properties when modified appropriately, offering sustainable alternatives to conventional pesticides. Furthermore, its role as a ligand in metal-catalyzed organic transformations underscores its industrial relevance as a building block for fine chemicals production.

Future directions for research on this compound include exploring its potential as an adjuvant in vaccine formulations due to its ability to modulate immune responses without significant toxicity. Combination therapies involving derivatives of 17236-25-8 paired with existing drugs are also under investigation to overcome multidrug resistance in chronic diseases like tuberculosis and malaria.

The versatility of (CAS No 17236 - 25 - 8) underscores its significance as a central scaffold in modern chemical biology research. As synthetic methodologies evolve and computational tools become more sophisticated, the potential applications of this dioxo-thiophene derivative will continue to expand across multiple disciplines—bridging gaps between medicinal chemistry innovation and industrial applications while adhering to sustainable practices.